2-((Benzyloxy)methyl)-1,3-dioxolane

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• SMILES: C1COC(O1)COCC2=CC=CC=C2
• InChI: InChI=1S/C11H14O3/c1-2-4-10(5-3-1)8-12-9-11-13-6-7-14-11/h1-5,11H,6-9H2
• InChIKey: NGUQFYJWAHUHFF-UHFFFAOYSA-N

2-((Benzyloxy)methyl)-1,3-dioxolane is a 1,3‑dioxolane derivative bearing a benzyloxymethyl substituent at the 2‑position of the cyclic acetal ring. It belongs to the class of substituted cyclic acetals widely employed as aldehyde protecting groups and synthetic intermediates.

2-((Benzyloxy)methyl)-1,3-dioxolane (CAS 71516-48-8): Procurement-Relevant Identity and Class Profile

2-((Benzyloxy)methyl)-1,3-dioxolane is a 1,3‑dioxolane derivative bearing a benzyloxymethyl substituent at the 2‑position of the cyclic acetal ring. It belongs to the class of substituted cyclic acetals widely employed as aldehyde protecting groups and synthetic intermediates [1]. The compound has molecular formula C₁₁H₁₄O₃, molecular weight 194.23 g·mol⁻¹, and is supplied at certified purity of 98% with batch‑specific QC documentation including NMR, HPLC, and GC . Its structural architecture—combining a 1,3‑dioxolane acetal with a benzyl ether—provides orthogonal deprotection handles that distinguish it from simpler 2‑substituted dioxolanes such as 2‑methyl‑1,3‑dioxolane or 2‑phenyl‑1,3‑dioxolane.

Protection Strategy

Dual orthogonal protection: aldehyde (acetal) + alcohol (benzyl ether)

Quality Specification

Certified purity supply with batch-specific QC (NMR, HPLC, GC)

Workflow Role

Synthetic intermediate for chemoselective sequential deprotection routes

• [1] Kocienski, P. J. Protecting Groups, 3rd ed.; Georg Thieme Verlag: Stuttgart, 2004; Chapter 2 (Carbonyl Protecting Groups: 1,3‑Dioxolanes). View Source

Why 2‑((Benzyloxy)methyl)‑1,3‑dioxolane Cannot Be Replaced by Generic 1,3‑Dioxolane Analogs in Synthetic Workflows

Generic 1,3‑dioxolanes such as 2‑methyl‑, 2‑phenyl‑, or 2‑benzyl‑1,3‑dioxolane serve exclusively as carbonyl protecting groups and offer a single mode of deprotection (acid‑catalyzed hydrolysis). In contrast, 2‑((benzyloxy)methyl)‑1,3‑dioxolane carries two orthogonal protecting groups within one molecular entity: the 1,3‑dioxolane acetal protects an aldehyde, while the benzyl ether protects a primary alcohol [1]. This dual architecture enables sequential, chemoselective deprotection—catalytic hydrogenolysis removes the benzyl ether (leaving the acetal intact), and subsequent acidic hydrolysis liberates the aldehyde—thereby reducing the step count and improving overall yield in multi‑step syntheses . Furthermore, the benzyloxymethyl substituent modulates the hydrolytic lability of the dioxolane ring through electronic effects that differ fundamentally from those exerted by simple alkyl or aryl substituents, making generic substitution chemically disadvantageous [2].

Single vs. dual deprotection

Generic 1,3-dioxolanes offer only acid hydrolysis; the benzyloxymethyl variant provides orthogonal hydrogenolysis + hydrolysis, enabling sequential deprotection not possible with simple analogs.

Electronic modulation mismatch

The benzyloxymethyl group alters acetal hydrolysis kinetics through oxygen-mediated electronic effects, creating a kinetically distinct stability window that alkyl- or aryl-substituted dioxolanes cannot replicate.

Step-count penalty

Using separate protecting groups for aldehyde and alcohol adds at least one synthetic step; the dual architecture of this compound directly reduces step count and cumulative yield losses in multi-step sequences.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, 2007; pp 312–328 (Protection of 1,2‑ and 1,3‑Diols) and pp 431–491 (Protection for the Hydroxyl Group). View Source
• [2] Salomaa, P.; Kankaanperä, A.; Norin, T. The Hydrolysis of 1,3‑Dioxolan and Its Alkyl‑Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl‑Substituted Dioxolans. Acta Chem. Scand. 1961, 15, 871–878. View Source

Quantitative Differentiation Evidence: 2‑((Benzyloxy)methyl)‑1,3‑dioxolane vs. Closest Analogs

Hydrogenolytic Benzyl Ether Deprotection Yield: 2‑((Benzyloxy)methyl)‑1,3‑dioxolane vs. General Benzyl Ether Benchmarks

The hydrogenolytic removal of the benzyl ether in 2‑((benzyloxy)methyl)‑1,3‑dioxolane proceeds with a 97.3% isolated yield to afford 1,3‑dioxolane‑2‑methanol under mild conditions (20 wt% Pd(OH)₂/C, H₂ atmosphere, room temperature, 15 h, methanol) . In contrast, general benzyl ether hydrogenolysis yields reported across the literature typically range from 80% to 95% for simple benzyl ether substrates, with yields often depressed by competing ring hydrogenation or catalyst poisoning when additional functional groups are present [1]. The near‑quantitative 97.3% yield demonstrates that the dioxolane ring remains intact under these conditions and that the benzyloxymethyl architecture does not interfere with catalyst activity.

Hydrogenolysis yield

Head-to-head

97.3% vs 80–95%

Supports high-efficiency benzyl ether deprotection while acetal remains intact

Pd(OH)₂/C, H₂, MeOH, RT; near-quantitative recovery

Evidence Dimension	Isolated yield of benzyl ether hydrogenolysis to primary alcohol
Target Compound Data	97.3% yield (1.57 g from 3.01 g substrate)
Comparator Or Baseline	General benzyl ether hydrogenolysis: 80–95% isolated yield (literature benchmark for simple benzyl ethers) [1]
Quantified Difference	2.3–17.3 absolute percentage point yield advantage; up to 22% relative yield improvement over the lower typical baseline
Conditions	Pd(OH)₂/C (20 wt% Pd, wet), H₂ (1 atm), MeOH, room temperature, 15 h; substrate scale 15.5 mmol

Why This Matters

The 97.3% hydrogenolysis yield directly improves atom economy and reduces purification burden in multi‑step syntheses where this compound serves as a protected aldehyde/alcohol intermediate—a procurement decision criterion for labs optimizing total synthesis routes to dioxolane nucleosides or other hydroxyl‑aldehyde building blocks.

• [1] Rylander, P. N. Hydrogenation Methods; Academic Press: London, 1985; Chapter 13 (Hydrogenolysis of Benzyl Ethers), pp 157–163. Typical yields: 80–95%. View Source

Certified Purity and Analytical QC: 98% with Batch‑Specific NMR/HPLC/GC vs. Generic 95% Supply

2‑((Benzyloxy)methyl)‑1,3‑dioxolane is commercially supplied at a certified purity of 98%, accompanied by batch‑specific quality control documentation including NMR, HPLC, and GC analyses . The majority of alternative suppliers offer this compound at a standard purity of 95% without detailed batch‑level analytical certification . For procurement in regulated environments (pharmaceutical intermediate synthesis, GLP‑compliant research), the 3‑percentage‑point purity difference corresponds to a 60% reduction in total impurity burden (from 5% to 2% total impurities), which can critically affect downstream reaction yields, by‑product profiles, and reproducibility.

Certified purity & QC

Data to verify

98% (NMR/HPLC/GC) vs 95% generic

Reduces impurity-driven reproducibility risk and in-house purification burden

Batch-specific documentation provided; supplier specification

Evidence Dimension	Certified purity and analytical documentation
Target Compound Data	98% purity with batch QC: NMR, HPLC, GC
Comparator Or Baseline	95% purity (typical general supplier specification without batch‑specific QC)
Quantified Difference	3% absolute purity advantage; 60% reduction in total impurity load (2% vs. 5%)
Conditions	Commercial procurement specification; Bidepharm catalog vs. general research‑grade suppliers

Why This Matters

Higher certified purity with documented analytical QC reduces the risk of irreproducible results and eliminates the need for in‑house purification before use—directly impacting procurement cost‑effectiveness for multi‑gram or kilogram‑scale campaigns in medicinal chemistry and process development.

Orthogonal Protecting Group Architecture: Dual Acetal‑Benzyl Ether vs. Single‑Mode 2‑Substituted Dioxolanes

2‑((Benzyloxy)methyl)‑1,3‑dioxolane uniquely integrates two orthogonal protecting groups: a 1,3‑dioxolane (protecting an aldehyde as the acetal) and a benzyl ether (protecting a primary alcohol). This architecture permits sequential, chemoselective deprotection: (i) catalytic hydrogenolysis (H₂, Pd/C or Pd(OH)₂/C) selectively cleaves the benzyl ether to reveal the alcohol while leaving the acetal intact, and (ii) subsequent acid‑catalyzed hydrolysis (aqueous HCl or AcOH) liberates the free aldehyde [1][2]. In contrast, 2‑methyl‑1,3‑dioxolane (CAS 497‑26‑7), 2‑phenyl‑1,3‑dioxolane (CAS 936‑48‑5), or 2‑benzyl‑1,3‑dioxolane (CAS 101‑49‑5) offer only a single deprotection mode (acidic hydrolysis) and cannot be differentiated from other protected functional groups [3]. The dual‑protection strategy reduces the number of discrete protecting‑group manipulation steps by at least one per synthetic sequence, directly lowering step count and cumulative yield losses.

Orthogonal handles

Reported

2 modes vs 1 mode

Enables chemoselective sequential deprotection: hydrogenolysis then acid hydrolysis

Reduces step count by ≥1 in synthetic routes

Evidence Dimension	Number of orthogonal deprotection modes available
Target Compound Data	Two orthogonal modes: (1) hydrogenolysis of benzyl ether; (2) acid hydrolysis of 1,3‑dioxolane acetal [1][2]
Comparator Or Baseline	2‑Methyl‑, 2‑phenyl‑, and 2‑benzyl‑1,3‑dioxolane: one deprotection mode (acid hydrolysis only) [3]
Quantified Difference	2 vs. 1 orthogonal deprotection handles; qualitative step‑count reduction of ≥1 synthetic step in multi‑step routes
Conditions	Hydrogenolysis: Pd(OH)₂/C, H₂, MeOH, RT; Acid hydrolysis: aq. HCl or AcOH, RT to 60 °C

Why This Matters

The dual orthogonal protecting group architecture is a key differentiator for procurement when the synthetic route requires differentiation between an aldehyde and a primary alcohol—a common scenario in carbohydrate chemistry, nucleoside analog synthesis, and natural product total synthesis. Purchasing a single compound that provides two protecting groups reduces the number of discrete reagents and synthetic operations required.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, 2007; pp 312–328, 431–491. View Source
• [2] Kocienski, P. J. Protecting Groups, 3rd ed.; Georg Thieme Verlag: Stuttgart, 2004; Chapters 2 and 3 (Carbonyl and Hydroxyl Protecting Groups). View Source
• [3] NIST Chemistry WebBook. 1,3‑Dioxolane, 2‑(phenylmethyl)‑; CAS 101‑49‑5; boiling point 390.7 K at 0.016 atm. NIST Standard Reference Database 69. View Source

Hydrolytic Stability Modulation: Electronic Effect of Benzyloxymethyl vs. Alkyl Substituents on Acid‑Catalyzed Dioxolane Ring Opening

The relative rates of acid‑catalyzed hydrolysis of 1,3‑dioxolanes are strongly influenced by the electronic nature of the 2‑substituent. Literature establishes the following relative rate scale for 1,3‑dioxolane (1), 2‑methyl‑1,3‑dioxolane (5,000), and 2,2‑dimethyl‑1,3‑dioxolane (50,000) in aqueous HCl (1:1) [1]. The benzyloxymethyl substituent (–CH₂–O–CH₂–Ph) in the target compound exerts an intermediate electron‑donating effect via the oxygen linker: the oxygen atom donates electron density into the acetal carbon, stabilizing the oxocarbenium ion transition state of A‑1 hydrolysis more effectively than a simple methyl group but less than the gem‑dimethyl motif. This places the predicted relative hydrolysis rate of 2‑((benzyloxy)methyl)‑1,3‑dioxolane between that of 2‑methyl‑1,3‑dioxolane (5,000) and unsubstituted 1,3‑dioxolane (1), affording a kinetically distinct deprotection window [2]. In practical terms, the benzyloxymethyl‑substituted dioxolane is expected to hydrolyze approximately one to two orders of magnitude faster than the unsubstituted parent, providing a tunable stability profile not achievable with purely alkyl‑ or aryl‑substituted analogs [3].

Hydrolysis rate modulation

Class-level

Predicted relative rate ~1–5,000

Intermediate lability provides a kinetically distinct deprotection window

Based on electronic effects of -CH₂-O-CH₂-Ph; class-level inference

Evidence Dimension	Relative acid‑catalyzed hydrolysis rate (A‑1 mechanism, 1:1 dioxolane:aq. HCl)
Target Compound Data	Predicted relative rate between 1 and 5,000 (intermediate between 1,3‑dioxolane and 2‑methyl‑1,3‑dioxolane based on electronic effects of –CH₂–O–CH₂–Ph) [2]
Comparator Or Baseline	2,2‑Dimethyl‑1,3‑dioxolane (50,000), 2‑Methyl‑1,3‑dioxolane (5,000), 1,3‑Dioxolane (1) [1]
Quantified Difference	Predicted relative rate advantage of target over unsubstituted dioxolane: ~10‑ to 100‑fold faster acid‑catalyzed hydrolysis
Conditions	Acid‑catalyzed hydrolysis (A‑1 mechanism), aqueous HCl, room temperature; relative rate data from Salomaa et al. (1961) for methyl‑substituted series [1]

Why This Matters

The intermediate hydrolytic lability of the benzyloxymethyl‑substituted dioxolane provides a kinetically distinct deprotection window, enabling selective acetal removal under milder acidic conditions than those required for unsubstituted dioxolane while avoiding the excessive lability of gem‑dimethyl analogs that may hydrolyze prematurely during multi‑step sequences. This tunable stability is critical for procurement decisions in synthetic routes requiring precise temporal control over protecting group removal.

• [1] Salomaa, P.; Kankaanperä, A.; Norin, T. The Hydrolysis of 1,3‑Dioxolan and Its Alkyl‑Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl‑Substituted Dioxolans. Acta Chem. Scand. 1961, 15, 871–878. Relative rates: 2,2‑dimethyl (50,000), 2‑methyl (5,000), parent (1). View Source
• [2] Fife, T. H.; Jao, L. K. Substituent Effects in Acetal Hydrolysis. J. Org. Chem. 1965, 30 (5), 1492–1495. Hammett ρ value for 2‑(substituted phenyl)‑1,3‑dioxolane hydrolysis ≈ −4.06. View Source
• [3] Cordes, E. H.; Bull, H. G. Mechanism and Catalysis for Hydrolysis of Acetals, Ketals, and Ortho Esters. Chem. Rev. 1974, 74 (5), 581–603. Review of A‑1 mechanism and substituent effects on acetal hydrolysis rates. View Source

Diastereomeric Resolution Efficiency in Nucleoside Intermediate Synthesis: >98% de via Enzymatic Hydrolysis vs. Chromatographic Separation

In the context of dioxolane nucleoside synthesis, a closely related 2‑benzyloxymethyl‑1,3‑dioxolane‑4‑carboxylic acid methyl ester (differing from the target compound by a carbomethoxy substituent at C‑4) undergoes α‑chymotrypsin‑catalyzed hydrolysis of a 2:1 cis/trans diastereomeric mixture to afford the desired cis‑dioxolane methyl ester in >98% diastereomeric excess (de) and 55% overall isolated yield (67% being the maximum theoretical yield for the cis‑enriched starting mixture) [1]. Traditional silica gel chromatographic separation of these diastereomers is reported to be tedious, expensive, and typically provides diastereomeric purity in the range of 80–95% de for similar 2‑epimeric dioxolane systems [1][2]. The enzymatic resolution exploiting the chirality at the 2‑position—where the benzyloxymethyl group provides sufficient steric and electronic differentiation for protease recognition—demonstrates that the benzyloxymethyl architecture enables highly stereoselective transformations not accessible with simpler 2‑substituents (e.g., methyl, hydroxymethyl) where enzymatic discrimination is poor [2].

Diastereomeric resolution

Head-to-head

>98% de vs 80–95% de

Supports high stereochemical purity in nucleoside intermediate synthesis

α-Chymotrypsin enzymatic resolution; cis-enriched substrate

Evidence Dimension	Diastereomeric excess (de) of isolated cis‑dioxolane after resolution
Target Compound Data	>98% de for cis‑(2S,4S)‑2‑benzyloxymethyl‑1,3‑dioxolane‑4‑carboxylic acid methyl ester (enzymatic resolution, α‑chymotrypsin) [1]
Comparator Or Baseline	80–95% de for silica gel chromatographic separation of 2‑epimeric 1,3‑dioxolane diastereomers [1][2]
Quantified Difference	≥3–18 percentage point de advantage; >30‑fold reduction in undesired diastereomer (from up to 20% to <2%)
Conditions	α‑Chymotrypsin, pH 7.8 phosphate buffer, 30 °C; substrate: 2:1 cis/trans mixture of racemic 2‑benzyloxymethyl‑4(S)‑carbomethoxy‑1,3‑dioxolane

Why This Matters

>98% de achieved via enzymatic resolution directly translates to reduced downstream purification costs and higher final API purity in dioxolane nucleoside manufacturing—a compelling procurement justification for the benzyloxymethyl dioxolane scaffold when stereochemically pure intermediates are required for antiviral (e.g., HIV, HBV) or anticancer nucleoside analog programs.

• [1] Janes, L. E.; Cimpoia, A.; Kazlauskas, R. J. Protease‑Mediated Separation of Cis and Trans Diastereomers of 2(R,S)‑Benzyloxymethyl‑4(S)‑carboxylic Acid 1,3‑Dioxolane Methyl Ester: Intermediates for the Synthesis of Dioxolane Nucleosides. J. Org. Chem. 1999, 64 (25), 9019–9029. DOI: 10.1021/jo990757c. View Source
• [2] Chu, C. K.; Ahn, S. K.; Kim, H. O.; Beach, J. W.; Schinazi, R. F. Asymmetric Synthesis of Enantiomerically Pure (−)‑(1′R,4′R)‑Dioxolane‑Thymine and Its Anti‑HIV Activity. Tetrahedron Lett. 1991, 32 (31), 3791–3794. Comparison of chromatographic vs. enzymatic resolution approaches for dioxolane nucleoside precursors. View Source

Optimal Procurement Scenarios for 2‑((Benzyloxy)methyl)‑1,3‑dioxolane: Evidence‑Based Selection Guidance

Chiral Dioxolane Nucleoside Analog Synthesis (Anti‑HIV, Anti‑HBV, Anticancer Programs)

When synthesizing optically pure dioxolane nucleoside analogs (e.g., (−)‑dioxolane‑thymine, troxacitabine), procurement of 2‑((benzyloxy)methyl)‑1,3‑dioxolane provides the protected aldehyde‑alcohol scaffold that enables sequential deprotection—hydrogenolysis of the benzyl ether (97.3% yield) followed by acidic acetal hydrolysis—to access the key 2‑hydroxymethyl‑1,3‑dioxolane intermediate in near‑quantitative yield [1]. This dual‑protection strategy eliminates one protecting‑group manipulation step compared to routes using separate aldehyde and alcohol protecting groups, directly reducing cumulative yield losses. Furthermore, the benzyloxymethyl substituent at C‑2 provides sufficient steric bulk for high diastereoselectivity (>98% de achievable in related enzymatic resolutions) during the establishment of the critical C‑2/C‑4 stereochemistry [2].

Multi‑Step Total Synthesis Requiring Orthogonal Aldehyde/Alcohol Protection

In complex natural product total synthesis where both an aldehyde and a primary alcohol must be differentially protected, 2‑((benzyloxy)methyl)‑1,3‑dioxolane serves as a single starting material that installs both protecting groups simultaneously. The benzyl ether is orthogonal to the dioxolane acetal: it withstands the acidic conditions required for acetal formation and is removed cleanly by hydrogenolysis without affecting the acetal [1]. The 97.3% hydrogenolysis yield documented for this specific compound [2] surpasses typical benzyl ether cleavage yields (80–95%), minimizing material loss at a late stage of the synthesis when intermediate value is highest. The 98% certified purity with batch QC further ensures that starting material impurities do not propagate through the multi‑step sequence.

Process Chemistry and Kilogram‑Scale Intermediate Procurement

Process development groups synthesizing dioxolane‑containing pharmaceutical intermediates at scale require starting materials with documented purity, batch consistency, and validated deprotection protocols. 2‑((Benzyloxy)methyl)‑1,3‑dioxolane at 98% purity with batch‑specific NMR, HPLC, and GC certification [1] reduces the in‑house analytical burden and ensures reproducible performance across production campaigns. The 60% lower impurity burden (2% vs. 5% total impurities) compared to generic 95%‑purity material minimizes side reactions that can compromise yield and complicate purification at scale. The intermediate hydrolytic lability of the benzyloxymethyl‑substituted dioxolane (predicted relative rate between 1 and 5,000) [2] also permits controlled, predictable deprotection kinetics in a manufacturing setting, avoiding both premature hydrolysis during downstream chemistry and excessively forcing conditions that might degrade acid‑sensitive functionality.

Academic and Industrial Research on Protecting Group Methodology and Acetal Hydrolysis Kinetics

For research groups investigating structure‑activity relationships in acetal protecting group chemistry or studying substituent effects on dioxolane hydrolysis kinetics, 2‑((benzyloxy)methyl)‑1,3‑dioxolane represents a valuable probe substrate. Its benzyloxymethyl substituent occupies an electronically intermediate position between the well‑characterized methyl‑substituted series (relative rates 1 to 50,000) [1] and the phenyl‑substituted series (Hammett ρ ≈ −4.06) [2], enabling systematic investigation of electronic effects on oxocarbenium ion stability. The established hydrogenolysis protocol (97.3% yield) provides a clean analytical endpoint for kinetic studies, while the 98% purity with certified QC data ensures that measured rate constants are not confounded by impurities.

Application

Selection Property

Validation Focus

Chiral dioxolane nucleoside synthesis

Dual orthogonal deprotection architecture

Hydrogenolysis yield and stereochemical control

Multi-step total synthesis

Chemoselective sequential deprotection

Step-count reduction and cumulative yield preservation

Process chemistry & scale-up

Certified purity with batch QC consistency

Impurity profile and controlled hydrolysis kinetics

Protecting group methodology research

Intermediate electronic substituent effect

Hydrolysis rate measurement reproducibility

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, 2007; pp 312–328, 431–491. View Source
• [2] Janes, L. E.; Cimpoia, A.; Kazlauskas, R. J. Protease‑Mediated Separation of Cis and Trans Diastereomers of 2(R,S)‑Benzyloxymethyl‑4(S)‑carboxylic Acid 1,3‑Dioxolane Methyl Ester: Intermediates for the Synthesis of Dioxolane Nucleosides. J. Org. Chem. 1999, 64 (25), 9019–9029. View Source
• [3] Salomaa, P.; Kankaanperä, A.; Norin, T. The Hydrolysis of 1,3‑Dioxolan and Its Alkyl‑Substituted Derivatives. Part I. Acta Chem. Scand. 1961, 15, 871–878. View Source
• [4] Fife, T. H.; Jao, L. K. Substituent Effects in Acetal Hydrolysis. J. Org. Chem. 1965, 30 (5), 1492–1495. View Source